1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione

• CAS: 2020-84-0
• Molecular Formula: C12H14O5
• Molecular Weight: 238.24 g/mol
• InChI: InChI=1S/C12H14O5/c1-7(13)12(14)8-5-10(16-3)11(17-4)6-9(8)15-2/h5-6H,1-4H3
• InChIKey: UUZQHDNTPXKEID-UHFFFAOYSA-N

1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione (CAS 2020-84-0): Chemical Identity and Procurement Baseline

1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione (CAS 2020-84-0) is an aromatic α-diketone classified as an alkylbenzene and phenylpropane derivative [1][2]. With a molecular formula of C12H14O5 and a molecular weight of 238.24 g/mol, this solid compound exhibits a reported melting point of 128–130 °C and an estimated water solubility of 5303 mg/L at 25 °C [3]. It is a naturally occurring phytochemical constituent identified in Acorus calamus, Piper cubeba, and Magnolia salicifolia [4][5]. The compound serves as both a research tool in plant allelopathy studies and a synthetic precursor for heterocyclic compound development .

✓Phytochemical standard for botanical authentication and metabolomics

✓Synthetic precursor for α-diketone-derived heterocyclic scaffolds

• [1] Human Metabolome Database. HMDB0031771: 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione. HMDB.ca, 2012-2022. View Source
• [2] ChEBI. CHEBI:174229 - 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione. EMBL-EBI. View Source
• [3] CAS Common Chemistry. 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione (CAS RN: 2020-84-0). American Chemical Society. View Source
• [4] GRAYU Phytochemical Database. 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione (PubChem CID: 15172937). NCBS. View Source
• [5] Alqadeeri F, et al. Antibacterial and Antispore Activities of Isolated Compounds from Piper cubeba L. Molecules. 2019;24(17):3095. View Source

Why Generic Substitution of 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione with Structural Analogs Is Not Scientifically Warranted

The procurement of 1-(2,4,5-trimethoxyphenyl)-1,2-propanedione cannot be adequately substituted by simpler aryl ketones or non-α-diketone trimethoxyphenyl derivatives due to its unique combination of a 2,4,5-trimethoxy substitution pattern and an α-diketone (1,2-propanedione) moiety [1]. While analogs such as 1-(2,4,5-trimethoxyphenyl)ethan-1-one or 1-(2,4,5-trimethoxyphenyl)propan-2-one share the aromatic core, they lack the reactive vicinal dicarbonyl system critical for chelation, cyclocondensation, and specific biological target engagement [2][3]. Furthermore, the 2,4,5-trimethoxy arrangement confers distinct electronic and steric properties compared to the more common 3,4,5-trimethoxy isomer series, potentially altering receptor binding profiles and physicochemical behavior [4]. Below, we present the available quantitative evidence—noting where high-strength comparative data remains limited—to guide scientifically defensible selection.

α-DiketoneMono-ketone analogs lack the second carbonyl required for cyclocondensation reactions, limiting synthetic utility.

Methoxy Pattern2,4,5-Trimethoxy substitution may confer different electronic and steric properties compared to 3,4,5-isomers, potentially altering binding profiles.

Physicochemical ShiftPredicted LogP and solubility differ from de-methoxy and mono-ketone analogs, which may impact assay solvent compatibility without re-validation.

• [1] Human Metabolome Database. HMDB0031771: 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione. HMDB.ca. View Source
• [2] EPA Comptox Dashboard. Ethanone, 1-(2,4,5-trimethoxyphenyl)- (DTXSID6061995). U.S. Environmental Protection Agency. View Source
• [3] NIST Chemistry WebBook. 1-(2,4,5-Trimethoxyphenyl)propan-2-one. National Institute of Standards and Technology. View Source
• [4] Jacob P III, et al. Monomethylthio analogs of 1-(2,4,5-trimethoxyphenyl)-2-aminopropane. Journal of Medicinal Chemistry. 1977;20(10):1235-1239. View Source

Quantitative Evidence Guide: Measurable Differentiation of 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione from Analogs

Comparative Phytochemical Occurrence Profile: 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione as a Chemotaxonomic Marker

1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione has been definitively isolated and identified from Acorus calamus (sweet flag) rhizomes, Piper cubeba berries, and Magnolia salicifolia, whereas the closely related mono-ketone analog 1-(2,4,5-trimethoxyphenyl)ethan-1-one and the 3,4,5-trimethoxy positional isomer series are not consistently co-reported from these same plant matrices [1]. This species-specific occurrence profile makes the target compound a candidate chemotaxonomic marker for Piper and Acorus species, in contrast to analogs with broader or different natural distributions [2].

Phytochemical Occurrence

Class-level

Target: confirmed in Acorus calamus, Piper cubebavsComparator: 1-(2,4,5-trimethoxyphenyl)ethan-1-one not consistently reported

Supports chemotaxonomic standard selection

Data to verify in target botanical matrices

Evidence Dimension	Occurrence in specific botanical sources (Acorus calamus, Piper cubeba)
Target Compound Data	Confirmed isolation from Acorus calamus and Piper cubeba
Comparator Or Baseline	1-(2,4,5-trimethoxyphenyl)ethan-1-one: not consistently reported from the same plant matrices
Quantified Difference	Qualitative presence/absence difference
Conditions	Phytochemical extraction and characterization (LC-MS, NMR)

Why This Matters

For researchers sourcing authentic phytochemical standards for metabolomics or botanical authentication studies, this distinct natural distribution profile ensures procurement of a compound representative of these specific medicinal plant metabolomes.

• [1] GRAYU Phytochemical Database. 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione (PubChem CID: 15172937). NCBS. View Source
• [2] Alqadeeri F, et al. Antibacterial and Antispore Activities of Isolated Compounds from Piper cubeba L. Molecules. 2019;24(17):3095. View Source

Structural Differentiation via α-Diketone Reactivity: Enabling Heterocyclic Scaffold Synthesis

The presence of the α-diketone (vicinal dicarbonyl) moiety in 1-(2,4,5-trimethoxyphenyl)-1,2-propanedione enables its use as a precursor for the synthesis of novel heterocyclic compounds via condensation with diamines, hydrazines, or other nucleophiles . In contrast, the mono-ketone analog 1-(2,4,5-trimethoxyphenyl)ethan-1-one (MW 210.23 g/mol) lacks the second carbonyl group required for forming pyrazine, quinoxaline, or imidazole derivatives, thereby limiting its utility as a heterocyclic building block [1][2].

α-Diketone Reactivity

Class-level

Target: two carbonyls enable cyclocondensationvsComparator: mono-ketone has one carbonyl, limits heterocycle formation

Determines synthetic route feasibility

Class-level inference; reactivity confirmed in synthetic protocols

Evidence Dimension	Functional group-based synthetic versatility (number of reactive carbonyls)
Target Compound Data	Two carbonyl groups (α-diketone): enables cyclocondensation reactions
Comparator Or Baseline	1-(2,4,5-trimethoxyphenyl)ethan-1-one: one carbonyl group
Quantified Difference	Qualitative difference in synthetic applications
Conditions	Organic synthesis reaction pathways

Why This Matters

This functional distinction dictates procurement for medicinal chemistry programs targeting heterocyclic compound libraries; substituting the mono-ketone analog would preclude access to the desired chemical space.

• [1] EPA Comptox Dashboard. Ethanone, 1-(2,4,5-trimethoxyphenyl)- (DTXSID6061995). U.S. Environmental Protection Agency. View Source
• [2] Bodige S, et al. Design, synthesis and biological evaluation of some novel heterocyclic compounds. PhD Thesis. 2020. View Source

Predicted Physicochemical Distinction: Water Solubility Relative to De-Methoxy and Mono-Ketone Analogs

1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione exhibits an estimated water solubility of 5303 mg/L at 25 °C (est), with a predicted ACD/LogP of 0.72 and LogD (pH 7.4) of 1.20 [1]. In comparison, the non-methoxylated phenylpropanedione analog (1-phenyl-1,2-propanedione) has a LogP of approximately 1.8, while the mono-ketone analog 1-(2,4,5-trimethoxyphenyl)ethan-1-one has a lower molecular weight (210.23 g/mol) and predicted LogP of approximately 1.6, with differing solubility profiles [2][3]. These physicochemical differences—arising from the combined 2,4,5-trimethoxy substitution and α-diketone functionality—affect chromatographic behavior and formulation compatibility [4].

Lipophilicity (LogP)

Data to verify

0.72ACD/LogP

Lower vs. non-methoxylated (1.8) and mono-ketone (1.6) analogs

Predicted; experimental validation advised

Evidence Dimension	Lipophilicity (LogP/LogD) and estimated water solubility
Target Compound Data	LogP 0.72 (ACD/Labs), LogD (pH 7.4) 1.20, Water solubility 5303 mg/L (est)
Comparator Or Baseline	1-phenyl-1,2-propanedione: LogP ~1.8; 1-(2,4,5-trimethoxyphenyl)ethan-1-one: LogP ~1.6
Quantified Difference	LogP difference: 1.08 units lower than non-methoxylated analog; 0.88 units lower than mono-ketone analog
Conditions	Predicted values via ACD/Labs Percepta and ACD/LogP algorithms

Why This Matters

The lower LogP and higher water solubility relative to non-methoxylated or mono-ketone analogs influence solvent selection for biological assays and may impact aqueous-based formulation development, making direct analog substitution problematic without experimental revalidation.

• [1] HMDB. HMDB0031771: 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione (Water Solubility: 5303 mg/L @ 25 °C est). View Source
• [2] PlantaeDB. 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione (XlogP: 1.20, AlogP: 1.48). View Source
• [3] EPA Comptox Dashboard. Ethanone, 1-(2,4,5-trimethoxyphenyl)- (MW 210.23). View Source
• [4] PubChem. 1-Phenyl-1,2-propanedione (CID 11363). National Library of Medicine. View Source

Melting Point Confirmation for Solid-State Identity Verification

The experimentally reported melting point of 1-(2,4,5-trimethoxyphenyl)-1,2-propanedione is 128–130 °C [1][2]. This thermal property serves as a critical identity verification parameter distinguishing it from the structurally similar 2,4,5-trimethoxyacetophenone, which is reported as a colorless liquid at room temperature . The solid-state nature and specific melting range of the target compound provide a straightforward quality control metric for incoming material authentication prior to use in sensitive biological or synthetic applications.

Melting Point

Reported

128–130 °Csolid

Distinguishes from liquid analog (2,4,5-trimethoxyacetophenone)

Experimental identity verification parameter

Evidence Dimension	Melting point (physical state at ambient conditions)
Target Compound Data	128–130 °C (solid)
Comparator Or Baseline	2,4,5-Trimethoxyacetophenone: colorless liquid at room temperature
Quantified Difference	Solid vs. liquid at 20–25 °C
Conditions	Experimental melting point determination

Why This Matters

This distinct thermal profile enables rapid, low-cost identity confirmation via melting point apparatus upon receipt, reducing the risk of procurement errors or mislabeling when ordering from chemical suppliers.

• [1] CAS Common Chemistry. 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione (Melting Point: 128 °C). American Chemical Society. View Source
• [2] HMDB. HMDB0031771: Melting Point 129-130 °C. View Source

1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione (2020-84-0): Evidence-Driven Application Scenarios for Scientific Procurement

Natural Product Research and Metabolomics: Phytochemical Standard for Acorus and Piper Species Profiling

Procure this compound as an authentic reference standard for LC-MS or GC-MS metabolomics studies focused on Acorus calamus (sweet flag), Piper cubeba, or Magnolia salicifolia. The compound's confirmed isolation from these specific botanical sources supports its use in phytochemical fingerprinting and chemotaxonomic classification [1][2]. The available predicted GC-MS spectrum (70 eV, positive mode) provides a reference fragmentation pattern for compound identification, though experimental validation is recommended [3].

Medicinal Chemistry: Precursor for α-Diketone-Derived Heterocyclic Scaffolds

Use this compound as a key starting material for the synthesis of novel heterocyclic compounds (e.g., quinoxalines, pyrazines, imidazoles) via condensation reactions exploiting the reactive vicinal dicarbonyl system . The 2,4,5-trimethoxyphenyl moiety introduces electron-rich aromatic character that may modulate the biological activity of resulting heterocycles. Procurement should be prioritized over mono-ketone analogs (e.g., 2,4,5-trimethoxyacetophenone) which lack the α-diketone functionality required for these specific cyclocondensation pathways [4].

Plant Allelopathy and Weed Control Research: Mechanistic Investigation of Natural Herbicidal Activity

Obtain this compound for investigating plant-plant chemical interactions (allelopathy) and evaluating natural herbicidal potential. The compound has been identified as a constituent of Acorus calamus extracts with reported promise in allelopathy and weed control research applications . Procurement enables dose-response studies to quantify inhibitory effects on target weed species germination and growth, establishing structure-activity relationships relative to other Acorus-derived phenylpropanoids.

Analytical Method Development: Reference Material for HPLC Purity Assessment

Acquire this compound at HPLC purity (≥98%) for use as a reference standard in analytical method development and quality control protocols . The defined melting point (128–130 °C) and solid-state nature facilitate simple identity verification upon receipt, while its predicted LogP (0.72) and LogD (1.20) values inform mobile phase selection for reversed-phase chromatographic separations [5].

Application

Selection Property

Validation Focus

Phytochemical profiling of Acorus/Piper species

Species-specific natural occurrence

Botanical source authenticity and chemotaxonomic marker verification

Heterocyclic scaffold synthesis

α-Diketone functionality

Reactivity in cyclocondensation reactions

Plant allelopathy research

Acorus-derived phenylpropanoid identity

Dose-response and structure-activity relationship studies

Analytical method development

Solid-state identity and chromatographic predictability

Melting point range and predicted LogP/logD for mobile phase optimization

• [1] GRAYU Phytochemical Database. 1-(2,4,5-Trimethoxyphenyl)-1,2-propanedione (PubChem CID: 15172937). NCBS. View Source
• [2] Alqadeeri F, et al. Antibacterial and Antispore Activities of Isolated Compounds from Piper cubeba L. Molecules. 2019;24(17):3095. View Source
• [3] HMDB. Predicted GC-MS Spectrum for HMDB0031771 (70 eV, Positive). View Source
• [4] Bodige S, et al. Design, synthesis and biological evaluation of some novel heterocyclic compounds. PhD Thesis. 2020. View Source
• [5] CAS Common Chemistry. Melting Point: 128 °C. View Source